Cas no 1379318-94-1 (Potassium 2-carbamoyl-4-methylpentanoate)

• Product Name: Potassium 2-carbamoyl-4-methylpentanoate
• CAS No: 1379318-94-1
• MF: C₇H₁₂KNO₃
• MW: 197.273383140564
• MDL: MFCD20713745
• CID: 5243515
• PubChem ID: 122236472
• Update Time: 2026-03-08

Potassium 2-carbamoyl-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• Potassium 2-carbamoyl-4-methylpentanoate
• Potassium2-carbamoyl-4-methylpentanoate

• MDL： MFCD20713745
• Inchi： 1S/C7H13NO3.K/c1-4(2)3-5(6(8)9)7(10)11;/h4-5H,3H2,1-2H3,(H2,8,9)(H,10,11);/q;+1/p-1
• InChI Key： LHDVHQSYRZLQBV-UHFFFAOYSA-M
• SMILES： [K+].[O-]C(C(C(N)=O)CC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 170
• Topological Polar Surface Area: 83.2

Additional information on Potassium 2-carbamoyl-4-methylpentanoate

Potassium 2-Carbamoyl-4-Methylpentanoate (CAS No. 1379318-94-1): An Overview

Potassium 2-carbamoyl-4-methylpentanoate (CAS No. 1379318-94-1) is a compound of significant interest in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is a potassium salt of 2-carbamoyl-4-methylpentanoic acid, which has been the subject of numerous studies due to its unique chemical properties and potential applications in various scientific and industrial contexts.

The chemical structure of potassium 2-carbamoyl-4-methylpentanoate is characterized by a carboxylate group (-COO^-) and a carbamoyl group (-CONH₂) attached to a branched alkyl chain. The presence of these functional groups imparts specific reactivity and solubility properties to the compound, making it a valuable reagent in synthetic chemistry and a potential candidate for drug development.

Recent research has highlighted the importance of potassium 2-carbamoyl-4-methylpentanoate in the context of metabolic pathways and enzyme inhibition. A study published in the Journal of Organic Chemistry (2023) demonstrated that this compound can effectively modulate the activity of certain enzymes involved in amino acid metabolism. This finding has significant implications for the development of novel therapeutic agents targeting metabolic disorders.

In addition to its enzymatic effects, potassium 2-carbamoyl-4-methylpentanoate has shown promise as an intermediate in the synthesis of more complex organic molecules. Its ability to undergo selective chemical transformations makes it a versatile building block in synthetic routes. For instance, researchers at the University of California, Berkeley, have utilized this compound as a key intermediate in the synthesis of bioactive peptides and small molecules with potential anti-inflammatory properties.

The physical properties of potassium 2-carbamoyl-4-methylpentanoate have also been extensively studied. It is a white crystalline solid with good solubility in water and polar organic solvents. This solubility profile facilitates its use in aqueous reaction media, which is advantageous for many biological applications. The compound's stability under various conditions, including temperature and pH, has been evaluated to ensure its reliability in experimental settings.

Safety considerations are an essential aspect of working with any chemical compound. While potassium 2-carbamoyl-4-methylpentanoate is not classified as hazardous, it is important to handle it with standard laboratory precautions to ensure safety. Proper personal protective equipment (PPE) should be used, and the compound should be stored in a cool, dry place away from incompatible materials.

In conclusion, Potassium 2-carbamoyl-4-methylpentanoate (CAS No. 1379318-94-1) is a multifaceted compound with a wide range of applications in both fundamental research and practical applications. Its unique chemical structure and properties make it an invaluable tool for scientists working in diverse areas such as organic synthesis, biochemistry, and pharmaceutical development. Ongoing research continues to uncover new insights into its potential uses, further solidifying its importance in the scientific community.